Cas no 1387107-86-9 (N-(4-methylphenyl)-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide)

• Product Name: N-(4-methylphenyl)-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide
• CAS No: 1387107-86-9
• MF: C₁₉H₂₇N₃O₃
• MW: 345.43598484993
• CID: 5323514
• Update Time: 2025-10-18

N-(4-methylphenyl)-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylphenyl)-4-(4-morpholinylcarbonyl)-1-piperidineacetamide
• N-(4-methylphenyl)-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide

• Inchi： 1S/C19H27N3O3/c1-15-2-4-17(5-3-15)20-18(23)14-21-8-6-16(7-9-21)19(24)22-10-12-25-13-11-22/h2-5,16H,6-14H2,1H3,(H,20,23)
• InChI Key： IMADDOOERUAHDI-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)CCC(C(N2CCOCC2)=O)CC1

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.7±50.0 °C(Predicted)
• pka: 14.70±0.70(Predicted)

Additional information on N-(4-methylphenyl)-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide

N-(4-Methylphenyl)-2-[4-(Morpholine-4-Carbonyl)Piperidin-1-Yl]Acetamide: A Comprehensive Overview

N-(4-Methylphenyl)-2-[4-(Morpholine-4-Carbonyl)Piperidin-1-Yl]Acetamide, also known by its CAS Registry Number 1387107-86-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring, a morpholine moiety, and an acetamide group. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The molecular structure of this compound is composed of several key components. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, forms the core of the molecule. Attached to this ring is a morpholine group, which is a six-membered ring containing one oxygen and one nitrogen atom. This arrangement contributes to the compound's ability to form hydrogen bonds, enhancing its solubility and bioavailability. Additionally, the acetamide group at the terminal position further enhances the molecule's stability and reactivity.

Recent studies have highlighted the importance of N-(4-Methylphenyl)-2-[4-(Morpholine-4-Carbonyl)Piperidin-1-Yl]Acetamide in drug discovery and development. Researchers have explored its potential as a lead compound for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The morpholine moiety has been shown to play a critical role in modulating the pharmacokinetic properties of the compound, making it an attractive candidate for further investigation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent attachment of the morpholine and acetamide groups via nucleophilic substitution or amide bond formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of biological activity, N-(4-Methylphenyl)-2-[4-(Morpholine-4-Carbonyl)Piperidin-1-Yl]Acetamide has demonstrated promising results in preclinical studies. It has shown selective inhibition against certain enzymes involved in disease progression, suggesting its potential as a therapeutic agent. Furthermore, its ability to cross cellular membranes efficiently makes it a strong candidate for drug delivery systems.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other specialized industries. For instance, its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic processes.

In conclusion, N-(4-Methylphenyl)-2-[4-(Morpholine-4-Carbonyl)Piperidin-1-Yl]Acetamide (CAS No: 1387107-86-9) is a multifaceted compound with vast potential across various scientific domains. Its intricate structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.